Cas no 16347-47-0 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,N-(phenylmethyl)-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,N-(phenylmethyl)-
• CAS No: 16347-47-0
• MF: C₁₁H₁₀N₆
• MW: 226.237300395966
• CID: 235490
• PubChem ID: 6413260
• Update Time: 2025-04-19

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,N-(phenylmethyl)-
• N-benzyl-2H-triazolo[4,5-d]pyrimidin-7-amine
• 6-Benzylamino-8-purin
• AC1O4SHN
• benzyl-(1H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-amine
• NCI60_003757
• NSC401055
• PUG-4
• BDBM188524
• DTXSID70423424
• NSC-401055
• 16347-47-0
• CHEMBL2005278

• Inchi： 1S/C11H10N6/c1-2-4-8(5-3-1)6-12-10-9-11(14-7-13-10)16-17-15-9/h1-5,7H,6H2,(H2,12,13,14,15,16,17)
• InChI Key： WUNPRFMUHCNVCF-UHFFFAOYSA-N
• SMILES： N(C1C2C(=NNN=2)N=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.0969
• Monoisotopic Mass: 226.096694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.48
• Boiling Point: 370.3°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.779
• PSA: 73.83
• LogP: 1.43300